Cas no 2408973-01-1 (4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride)

• Product Name: 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride
• CAS No: 2408973-01-1
• MF: C₁₁H₂₀ClN₃O₂
• MW: 261.748401641846
• CID: 5853559
• PubChem ID: 165675990
• Update Time: 2025-11-05

4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride
• EN300-7501206
• 2408973-01-1
• 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride

• Inchi： 1S/C11H19N3O2.ClH/c1-15-7-4-10-13-11(16-14-10)8-9-2-5-12-6-3-9;/h9,12H,2-8H2,1H3;1H
• InChI Key： AXNNTDLUJISJIE-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC2CCNCC2)=NC(CCOC)=N1

Computed Properties

• Exact Mass: 261.1244046g/mol
• Monoisotopic Mass: 261.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride

Comprehensive Overview of 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride (CAS No. 2408973-01-1)

4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride (CAS No. 2408973-01-1) is a specialized heterocyclic compound with a unique structural framework combining a piperidine core and a 1,2,4-oxadiazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the methoxyethyl side chain enhances its solubility and metabolic stability, making it a promising candidate for drug discovery.

The 1,2,4-oxadiazole ring system is known for its versatility in medicinal chemistry, often contributing to hydrogen bonding and π-stacking interactions with biological targets. Researchers are particularly interested in 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride for its potential applications in central nervous system (CNS) disorders, given the piperidine fragment’s prevalence in neuromodulators. Recent studies have explored its role as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in modern drug development.

From a synthetic perspective, CAS No. 2408973-01-1 is typically prepared via cyclocondensation reactions between amidoximes and carboxylic acid derivatives. The hydrochloride salt form improves its crystallinity and handling properties, which is critical for industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring high purity for research applications.

The agrochemical industry has also shown interest in 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride due to its structural similarity to known pesticide intermediates. Its potential as a synergist or mode-of-action modifier is under investigation, aligning with the growing demand for eco-friendly crop protection solutions—a trending topic in sustainable agriculture.

Market trends indicate rising demand for custom synthetic intermediates like CAS No. 2408973-01-1, driven by the expansion of contract research organizations (CROs) and drug discovery pipelines. Suppliers emphasize cGMP compliance and scalability to meet pharmaceutical standards. SEO analytics reveal frequent searches for "1,2,4-oxadiazole derivatives suppliers" and "piperidine-based bioactive compounds," reflecting commercial interest.

In summary, 4-{[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural novelty and functional adaptability position it as a valuable asset in interdisciplinary research, addressing contemporary challenges in precision medicine and green chemistry.